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Compound of Interest

Compound Name: Disuccinimidyl tartrate

Cat. No.: B8003754 Get Quote

An In-depth Technical Guide to the Safety and Handling of Disuccinimidyl Tartrate (DST)

Powder

Introduction
Disuccinimidyl tartrate (DST) is a homobifunctional, primary amine-reactive crosslinking

reagent widely utilized in biochemical and biotechnological research.[1] Its N-

hydroxysuccinimide (NHS) ester groups at both ends react efficiently with primary amines, such

as those on the side chain of lysine residues or the N-terminus of proteins, to form stable amide

bonds.[1] A key feature of DST is its central cis-diol, which allows for the cleavage of the

crosslink using sodium meta-periodate, providing researchers with a method to reverse

crosslinking without disturbing native disulfide bonds.[2][3][4]

This guide provides comprehensive safety and handling information for Disuccinimidyl
tartrate powder, tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines is crucial to ensure personnel safety and maintain the integrity

of experimental outcomes.

Hazard Identification and Classification
While comprehensive toxicological data for Disuccinimidyl tartrate is not fully available, the

available Safety Data Sheets (SDS) indicate that it is considered hazardous.[5] The primary

hazards are associated with irritation upon contact.
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Hazard Statements:

Causes skin irritation.[6]

Causes serious eye irritation.[6]

May cause respiratory irritation.[6]

Users should handle this chemical with the assumption that it may have other uninvestigated

toxicological properties.[5][6]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Disuccinimidyl
tartrate.

Property Value Reference(s)

Chemical Name Disuccinimidyl tartrate [1][7]

Synonyms DST, DST Crosslinker [1][2][7]

CAS Number 62069-75-4 [2][7]

Molecular Formula C₁₂H₁₂N₂O₁₀ [2][3]

Molecular Weight 344.23 g/mol [2][3]

Appearance
White to pale yellow solid

powder/crystal
[1][2][8]

Melting Point 195-197°C [1][8]

Solubility

Soluble in DMSO or DMF (~10

mM or 3 mg/mL); also soluble

in water.

[9]

Spacer Arm Length 6.4 Å [9]
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Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are mandatory to minimize exposure risk.
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Control/PPE Type Specification Reference(s)

Ventilation

Work in a well-ventilated area.

A chemical fume hood is

recommended, especially

when handling the powder, to

avoid the formation of dust and

aerosols.

[6][7][10]

Eye Wash & Safety Shower

Eyewash stations and safety

showers must be readily

accessible and in close

proximity to the workstation.

[6]

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[5][6]

Hand Protection

Wear chemical-impermeable

gloves (e.g., nitrile). Gloves

must be inspected prior to use

and changed immediately if

contaminated. Wash and dry

hands after handling.

[5][10]

Skin and Body Protection

Wear a lab coat or other

protective clothing to prevent

skin contact.

[5][10]

Respiratory Protection

If ventilation is inadequate or if

dust formation is likely, use a

NIOSH/MSHA-approved

respirator. For high

concentrations, a positive-

pressure supplied-air respirator

may be necessary.

[5][10]
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Handling, Storage, and Disposal
Safe Handling Workflow
The following diagram illustrates the recommended workflow for safely handling DST powder

from receipt to disposal.
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Caption: Workflow for Safe Handling of Disuccinimidyl Tartrate.
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Storage Conditions
Proper storage is critical as DST is sensitive to moisture.

Temperature: Store refrigerated at 2°C to 8°C.[7] Some sources also suggest long-term

storage at -20°C.[4][8]

Protection: Keep the container tightly closed and protected from moisture and direct sunlight.

[7] It is often packaged with a desiccant; after use, the vial should be returned to its

resealable bag with the desiccant.

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[5][6]

Spill and Disposal Procedures
Spill Cleanup: In case of a spill, evacuate the area.[7] Wearing full PPE, prevent further

spillage if possible. Avoid creating dust.[6][7] Gently sweep or scoop the spilled solid into a

suitable, closed container for disposal.[6][7]

Waste Disposal: Dispose of unused material and contaminated waste in accordance with all

applicable national, regional, and local laws and regulations.[7] Do not empty into drains.[6]

First Aid and Emergency Response
Immediate action is required in the event of exposure. The following flowchart outlines the

emergency response protocol.
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Exposure Event Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to fresh air.
If not breathing, give artificial respiration.

Seek immediate medical attention.

Wash thoroughly with soap and water
for at least 15 minutes.

Remove contaminated clothing.
Seek medical attention if irritation occurs.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Continue rinsing.
Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency Response Flowchart for DST Exposure.

Detailed First Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Contact a physician immediately.[5][6][7]

Skin Contact: Immediately wash the affected area thoroughly with soap and plenty of water

for at least 15 minutes.[6] Remove any contaminated clothing. Seek medical attention if

irritation develops or persists.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

making sure to rinse under the eyelids.[7] Remove contact lenses if present and easy to do.

[5] Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting.[6] If the person is conscious, wash out their mouth with

water.[7] Seek immediate medical attention.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b8003754?utm_src=pdf-body-img
https://datasheets.scbt.com/sds/aghs/en/sc-506779.pdf
https://www.fishersci.com/store/msds?partNumber=AC209600250&countryCode=US&language=en
https://www.covachem.com/msds/dst_sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC209600250&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-506779.pdf
https://www.covachem.com/msds/dst_sds.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-506779.pdf
https://www.fishersci.com/store/msds?partNumber=AC209600250&countryCode=US&language=en
https://www.covachem.com/msds/dst_sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC209600250&countryCode=US&language=en
https://www.covachem.com/msds/dst_sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC209600250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8003754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Protocol: Protein Crosslinking and
Cleavage
DST is used to crosslink proteins by reacting with their primary amines. The following is a

generalized protocol for its use.

Experimental Methodology
Reagent Preparation: DST is moisture-sensitive; stock solutions are not recommended.

Prepare DST solution fresh before each use.

Equilibrate the vial of DST powder to room temperature before opening to prevent

condensation.

Dissolve the required amount of DST in a water-miscible organic solvent such as Dimethyl

sulfoxide (DMSO) or Dimethylformamide (DMF) to a concentration of approximately 10

mM (3 mg/mL).

Reaction Buffer: Perform the crosslinking reaction in a non-amine-containing buffer at a pH

range of 7.2-8.5, such as phosphate-buffered saline (PBS). Avoid buffers containing primary

amines (e.g., Tris or glycine) as they will compete for reaction with the NHS esters.

Crosslinking Reaction:

Add the freshly prepared DST solution to the protein sample. The final concentration of

DST will typically be in the range of 0.25 to 2 mM. The optimal concentration should be

determined empirically for each application.

Incubate the reaction mixture for 30 minutes to 2 hours at room temperature or 4°C.

Incubation at 4°C may reduce the rate of non-specific reactions.

Quench the reaction by adding a buffer containing primary amines (e.g., Tris or glycine) to

a final concentration of 20-50 mM.

Cleavage of Crosslink:
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To cleave the crosslinked proteins, incubate the sample with 15 mM sodium meta-

periodate for 1 hour at room temperature.[1] This oxidizes the central diol in the DST

spacer arm, breaking the link.

Reaction Pathway
The diagram below illustrates the two-step reaction of DST with primary amines on two

separate protein molecules, followed by the cleavage of the crosslink.

Protein A-NH₂

DST Reagent
(NHS-Tartrate-NHS)

Protein B-NH₂

Crosslinked Complex
(Protein A - Tartrate - Protein B)

 Amine Reaction 

Add Sodium
meta-Periodate

Cleaved Protein A

 Cleavage 

Cleaved Protein B

 Cleavage 

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.cephamls.com/dst-disuccinimidyl-tartrate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8003754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Reaction Pathway of DST Crosslinking and Cleavage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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